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Compound of Interest

Compound Name: Pipemidic Acid

Cat. No.: B1678396 Get Quote

Pipemidic Acid: A Comprehensive Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and identifiers of

Pipemidic acid, a synthetic broad-spectrum antibacterial agent. The information is primarily

sourced from its PubChem entry (CID 4831) and is intended to support research and

development activities in the pharmaceutical and life sciences sectors.[1][2]

Core Chemical Identifiers
Pipemidic acid can be referenced through a variety of internationally recognized chemical

identifiers. These are crucial for accurate database searches, regulatory submissions, and

unambiguous scientific communication.
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Identifier Type Identifier

PubChem CID 4831

IUPAC Name
8-ethyl-5-oxo-2-piperazin-1-ylpyrido[2,3-

d]pyrimidine-6-carboxylic acid[1]

InChI

InChI=1S/C14H17N5O3/c1-2-18-8-

10(13(21)22)11(20)9-7-16-14(17-12(9)18)19-5-

3-15-4-6-19/h7-8,15H,2-6H2,1H3,(H,21,22)[3]

InChIKey JOHZPMXAZQZXHR-UHFFFAOYSA-N[3]

Canonical SMILES
CCN1C=C(C(=O)C2=CN=C(N=C21)N3CCNCC

3)C(=O)O[3]

CAS Number 51940-44-4[3][4][5][6]

Molecular Formula C14H17N5O3[1][4][5][6]

Physicochemical and Pharmacokinetic Properties
The following table summarizes key quantitative data for Pipemidic acid, offering insights into

its physical and chemical characteristics relevant to drug development.
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Property Value Source

Molecular Weight 303.32 g/mol [1][4][6]

Monoisotopic Mass 303.13313942 Da [1]

XLogP3-AA -0.9 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
7 PubChem

Rotatable Bond Count 3 PubChem

Exact Mass 303.13313942 g/mol [1]

Topological Polar Surface Area 98.7 Å² [1]

Heavy Atom Count 22 PubChem

Complexity 489 [1]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the hierarchical and relational nature of the core chemical

identifiers for Pipemidic acid. This visualization clarifies how a single chemical entity is

represented in different chemical information systems.
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Chemical Structure

Chemical Identifiers

Registry & Database IDsPipemidic Acid Structure

IUPAC Name

8-ethyl-5-oxo-2-piperazin-1-ylpyrido[2,3-d]pyrimidine-6-carboxylic acid

Nomenclature

SMILES

CCN1C=C(C(=O)C2=CN=C(N=C21)N3CCNCC3)C(=O)O
Line Notation

CAS Number

51940-44-4

Registration

PubChem CID

4831

Deposition

InChI

InChI=1S/C14H17N5O3/...
Standardization

InChIKey

JOHZPMXAZQZXHR-UHFFFAOYSA-N
Hashing
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Preparation

Reaction

Analysis

Purified DNA Gyrase

Incubate Enzyme, Substrate,
 and Compound with ATP

Supercoiled Plasmid DNA Pipemidic Acid (Varying Concentrations)

Agarose Gel Electrophoresis

Visualize DNA Bands

Quantify Band Intensity (IC50 Determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pipemidic acid PubChem entry and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678396#pipemidic-acid-pubchem-entry-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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